Cas no 98102-63-7 (myo-Inositol,1,3,4-tris(dihydrogen phosphate))
98102-63-7 structure
Product Name:myo-Inositol,1,3,4-tris(dihydrogen phosphate)
CAS No:98102-63-7
MF:C6H15O15P3
MW:420.095586061478
CID:804360
PubChem ID:123680
Update Time:2025-04-19
myo-Inositol,1,3,4-tris(dihydrogen phosphate) Chemical and Physical Properties
Names and Identifiers
-
- myo-Inositol,1,3,4-tris(dihydrogen phosphate)
- (2,4,5-trihydroxy-3,6-diphosphonooxy-cyclohexoxy)phosphonic acid
- INOSITOL TRISPHOSPHATE (INS(1,3,5)P3
- Inositol 1,3,4-triphosphate
- NS00123515
- DTXSID10243446
- Q33129821
- myo-inositol 1,3,4-trisphosphate
- 1,3,4-Itp
- 98102-63-7
- (1R,2R,3R,4R,5S,6S)-3,5,6-Trihydroxycyclohexane-1,2,4-triyl tris(dihydrogen phosphate)
- 93133-75-6
- SCHEMBL382820
- myo-Inositol, 1,3,4-tris(dihydrogen phosphate)
-
- Inchi: 1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1-,2-,3+,4+,5+,6+/m0/s1
- InChI Key: MMWCIQZXVOZEGG-NCGNNJKGSA-N
- SMILES: P(=O)(O)(O)O[C@@H]1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1OP(=O)(O)O)O)O)OP(=O)(O)O)O
Computed Properties
- Exact Mass: 419.96238076g/mol
- Monoisotopic Mass: 419.96238076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 574
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -7
- Topological Polar Surface Area: 261Ų
myo-Inositol,1,3,4-tris(dihydrogen phosphate) Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
98102-63-7 (myo-Inositol,1,3,4-tris(dihydrogen phosphate)) Related Products
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- 83-86-3(Fytic acid)
- 112571-69-4(D-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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